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Compound of Interest

Compound Name: 3-Mercaptopropionic acid-d4

Cat. No.: B12314728

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 3-
Mercaptopropionic acid-d4. Given its chemical properties, which are analogous to its non-
deuterated form, this substance is classified as a hazardous material and requires specialized
disposal procedures to ensure the safety of laboratory personnel and the protection of the
environment. Adherence to federal, state, and local regulations is mandatory.

l. Immediate Safety and Handling Precautions

3-Mercaptopropionic acid is toxic if swallowed and can cause severe skin burns and eye
damage[1][2][3]. It is also characterized by a strong, unpleasant stench[1]. Therefore, strict
adherence to safety protocols is paramount during handling and disposal.

Personal Protective Equipment (PPE): Before handling 3-Mercaptopropionic acid-d4, all
personnel must be equipped with the following PPE:

e Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)
are required to protect against splashes[1][2].

o Skin Protection: Wear chemical-resistant gloves and appropriate protective clothing to
prevent skin contact[1][2]. Contaminated clothing should be removed immediately and
washed before reuse[1][4].
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» Respiratory Protection: In case of inadequate ventilation or the generation of vapors or mists,
use a NIOSH (US) or EN 166 (EU) approved respirator[1][2].

All handling procedures should be conducted in a well-ventilated area or a chemical fume
hood[4][5]. Eyewash stations and safety showers must be readily accessible[4][5].

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 3-Mercaptopropionic acid, which is
relevant for its safe handling and disposal.

Property Value Source(s)

Melting Point/Freezing Point 15-18°C (59 - 64 °F) [1][2]

N , 110- 111 °C (230 - 232 °F) at
Boiling Point [11[2]
20 hPa (15 mmHg)

Flash Point 93 °C (199.4 °F) [5]
Aquatic Toxicity (EC50,

) 39 mg/L, 48 hours [6]
Daphnia)
Aquatic Toxicity (LC50, Fish) 67 mg/L, 96 hours [6]
UN Number 2922 or 3265 [1][6]
Transport Hazard Class 8 (Corrosive), 6.1 (Toxic) [1][2]

lll. Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.
Spill Response Protocol:

o Evacuate and Ventilate: Evacuate non-essential personnel from the affected area and
ensure adequate ventilation[1][2].

« Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains[1][2].
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o Absorption: Soak up the spill with an inert absorbent material such as sand, universal binder,
or diatomite[1][3].

o Collection: Collect the absorbed material and place it into a suitable, labeled, and closed
container for hazardous waste disposal[1][2].

o Decontamination: Clean the spill area thoroughly.

IV. Disposal Protocol

The disposal of 3-Mercaptopropionic acid-d4 must be managed as hazardous waste in
compliance with all applicable regulations.

Step-by-Step Disposal Procedure:
» Waste Collection:

o Collect all surplus and non-recyclable 3-Mercaptopropionic acid-d4 in its original
container or a compatible, properly labeled waste container[7].

o Do not mix with other waste streams unless compatibility is confirmed[7].

o Contaminated materials, such as absorbent from spills and empty containers, must be
treated as hazardous waste and disposed of accordingly[6][8].

o Storage:

o Store waste containers in a designated and properly managed Satellite Accumulation
Areal9].

o Keep containers tightly closed and upright to prevent leakage[1][2].
e Professional Disposal:

o Contact a licensed professional waste disposal service to arrange for the removal and
disposal of the hazardous waste[1][2].
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o The recommended method of disposal is incineration in a chemical incinerator equipped
with an afterburner and scrubber[1].

o Never dispose of 3-Mercaptopropionic acid-d4 down the drain or in the general waste
stream[8][9][10].

V. Experimental and Procedural Workflows

Logical Relationship for Disposal Decision-Making The following diagram illustrates the
decision-making process for the proper disposal of 3-Mercaptopropionic acid-d4.
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Material Identified:
3-Mercaptopropionic Acid-d4

Is the material for disposal?

Follow standard laboratory

Segregate as Hazardous Waste handling procedures

Store in a designated Satellite
Accumulation Area

Ensure proper labeling and
closed containers

Contact Licensed Waste
Disposal Service

Arrange for Incineration

Click to download full resolution via product page

Caption: Disposal decision workflow for 3-Mercaptopropionic acid-d4.

This comprehensive guide is intended to provide clear, actionable information to ensure the
safe and compliant disposal of 3-Mercaptopropionic acid-d4. By adhering to these
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procedures, laboratories can maintain a safe working environment and fulfill their
environmental responsibilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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